1-(3-Nitro-pyrazol-1-ylmethyl)-cyclopropanol

• Molecular Formula: C7H9N3O3
• Molecular Weight: 183.16 g/mol
• IUPAC Name: 1-[(3-nitropyrazol-1-yl)methyl]cyclopropan-1-ol
• InChI: InChI=1S/C7H9N3O3/c11-7(2-3-7)5-9-4-1-6(8-9)10(12)13/h1,4,11H,2-3,5H2
• InChI Key: YYICCBSLOVVVJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CN2C=CC(=N2)[N+](=O)[O-])O

Description

1-(3-Nitro-pyrazol-1-ylmethyl)-cyclopropanol is a useful research compound. Its molecular formula is C7H9N3O3 and its molecular weight is 183.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The 3-nitro-1-[1-(tetrahydro-pyran-2-yloxy)-cyclopropylmethyl]-1H-pyrazole (326 mg, 1.22 mmol) was dissolved in ethanol (7 mL) and p-toluene sulfonic acid (50 mg, 0.29 mmol) was added. After stirring at 25° C. for 1.5 h, the solution was concentrated in vacuo to give an oil. Purification by flash column chromatography (Merck silica gel 60, 40-63 μm; 50% ethyl acetate/hexanes) afforded 1-(3-nitro-pyrazol-1-ylmethyl)-cyclopropanol (158 mg, 71%) as an oil: H1-NMR (400 MHz, CDCl3) δ 0.81-0.86 (2H, m), 0.97-1.02 (2H, m), 2.78 (1H, bs), 4.31 (2H, s), 6.92 (1H, d, J=2.4 Hz), 7.61 (1H, d, J=2.4 Hz).